1-(1-(2-ethoxynicotinoyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-[1-(2-ethoxypyridine-3-carbonyl)piperidin-4-yl]-4-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C17H20F3N5O3/c1-3-28-13-12(5-4-8-21-13)14(26)24-9-6-11(7-10-24)25-16(27)23(2)15(22-25)17(18,19)20/h4-5,8,11H,3,6-7,9-10H2,1-2H3
• InChI Key: NOZRACRIQQSVLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)N2CCC(CC2)N3C(=O)N(C(=N3)C(F)(F)F)C
• Molecular Formula: C17H20F3N5O3
• Molecular Weight: 399.4 g/mol

Description

1-(1-(2-ethoxynicotinoyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C17H20F3N5O3 and its molecular weight is 399.374. The purity is usually 95%.
BenchChem offers high-quality 1-(1-(2-ethoxynicotinoyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-(2-ethoxynicotinoyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Research has shown that derivatives of 1,2,4-triazole, which share a structural resemblance to the specified compound, possess significant antimicrobial properties. For instance, a study by Bektaş et al. (2007) synthesized various 1,2,4-triazole derivatives and evaluated their antimicrobial activities. Some of these compounds exhibited moderate to good activities against test microorganisms, indicating the potential of 1,2,4-triazole derivatives in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Molecular Docking and Anticancer Studies

Another study focused on the molecular docking and potential anticancer activities of benzimidazole derivatives that incorporate the 1,2,4-triazole moiety. This research, conducted by Karayel (2021), explored the conformational analyses and molecular stabilities of these compounds as EGFR inhibitors, highlighting their relevance in cancer research. The study's findings suggest that these compounds, due to their structural features and binding affinities, could serve as effective agents in cancer therapy (Karayel, 2021).

Synthesis and Structural Analysis

Shukla et al. (2017) conducted a study on the synthesis, crystal structure, and theoretical analysis of intermolecular interactions in biologically active derivatives of 1,2,4-triazoles. This research provides insights into the molecular packing, intermolecular interactions, and the overall structural characteristics of 1,2,4-triazole derivatives, which are crucial for understanding their biological activities and potential applications in drug development (Shukla, Mohan, Vishalakshi, & Chopra, 2017).